Cas no 2229191-70-0 (1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carboxylic acid)

• Product Name: 1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carboxylic acid
• CAS No: 2229191-70-0
• MF: C₁₃H₁₄F₂O₃
• MW: 256.245271205902
• CID: 6260872
• PubChem ID: 165838534
• Update Time: 2025-07-27

1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carboxylic acid
• 2229191-70-0
• 1-[2-(difluoromethoxy)-3-methylphenyl]cyclobutane-1-carboxylic acid
• EN300-1972212

• Inchi： 1S/C13H14F2O3/c1-8-4-2-5-9(10(8)18-12(14)15)13(11(16)17)6-3-7-13/h2,4-5,12H,3,6-7H2,1H3,(H,16,17)
• InChI Key： KAKSCBXTZJVTSV-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC=CC=1C1(C(=O)O)CCC1)F

Computed Properties

• Exact Mass: 256.09110063g/mol
• Monoisotopic Mass: 256.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carboxylic acid

Introduction to 1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carboxylic acid (CAS No. 2229191-70-0)

1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229191-70-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclobutane core substituted with aromatic and heteroaromatic functionalities, making it a promising candidate for further exploration in drug discovery and development.

The structural motif of 1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carboxylic acid incorporates several key features that contribute to its potential biological activity. The presence of a difluoromethoxy group at the 1 and 2 positions of the phenyl ring introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability and binding affinity. Additionally, the methylphenylcyclobutane scaffold provides a rigid structure that can enhance interactions with biological targets, while the carboxylic acid functionality at the 1-position offers opportunities for further derivatization and bioconjugation.

In recent years, there has been a growing interest in cyclobutane derivatives due to their unique physicochemical properties and potential therapeutic applications. The cyclobutane ring, being smaller than its unsubstituted aromatic counterpart, can lead to steric constraints that may improve binding selectivity. This structural feature has been exploited in various drug candidates, particularly in the development of kinase inhibitors and other enzyme-targeting molecules. The incorporation of fluorine atoms further enhances the pharmacological profile of such compounds by improving lipophilicity and metabolic resistance.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated aromatic systems in modulating biological activity. Studies have demonstrated that fluorine substitution can alter electronic properties, influence conformational preferences, and enhance interactions with biological macromolecules. For instance, 1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carboxylic acid may exhibit enhanced binding affinity to certain enzymes or receptors due to the presence of electron-withdrawing fluorine atoms and the rigid cyclobutane ring. These features make it an attractive scaffold for designing novel therapeutic agents.

The carboxylic acid moiety in this compound serves as a versatile handle for further chemical modifications. It can be used to form esters, amides, or other derivatives that may improve solubility, bioavailability, or target specificity. Additionally, the carboxylic acid group can participate in hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes. This functionality has been widely utilized in drug design to enhance binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with greater accuracy. These tools have been instrumental in identifying promising candidates like 1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carboxylic acid for further experimental validation. By leveraging virtual screening techniques, researchers can rapidly assess the potential interactions of this compound with various biological targets, thereby expediting the drug discovery process.

The synthesis of 1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carboxylic acid presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant progress in facilitating the preparation of such molecules. Techniques such as cross-coupling reactions, palladium-catalyzed transformations, and enantioselective synthesis have enabled chemists to construct intricate molecular frameworks with high efficiency. These advances have opened new avenues for exploring the synthetic potential of cyclobutane derivatives.

The pharmacological evaluation of 1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carboxylic acid is an ongoing area of research. Initial studies suggest that this compound may exhibit interesting biological properties due to its structural features. Further investigation is warranted to elucidate its mechanism of action and potential therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating these findings into tangible therapeutic benefits.

In conclusion, 1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carboxylic acid (CAS No. 2229191-70-0) represents a promising candidate for drug discovery and development. Its unique structural features, including the presence of fluorine atoms and a rigid cyclobutane core, make it an attractive scaffold for designing novel therapeutic agents. With continued research and development, 1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carboxylic acid holds significant potential for addressing unmet medical needs across various therapeutic areas.